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Compound of Interest

Compound Name:
3-chloro-2,2-dimethyl-N-

phenylpropanamide

CAS No.: 82820-74-4

Cat. No.: B1311000 Get Quote

CAS Registry Number: 82820-74-4 Molecular Formula: C₁₁H₁₄ClNO Molecular Weight: 211.69

g/mol Signal Word:DANGER[1][2]

Part 1: Chemical Identity & Strategic Context[1]
The Molecule in Context
3-chloro-2,2-dimethyl-N-phenylpropanamide is a specialized organic building block.[1][3]

Structurally, it consists of a sterically hindered amide backbone with a reactive terminal alkyl

chloride.[1]

Structural Insight: The gem-dimethyl group at the

-position provides significant steric bulk, protecting the amide bond from facile hydrolysis
while directing nucleophilic attack toward the terminal chloride.[1]

Differentiation: Researchers often confuse this compound with the key intermediate for

Enzalutamide (Xtandi).[1] The Enzalutamide intermediate contains a 4-cyano-3-

(trifluoromethyl) substitution on the phenyl ring.[1][4] CAS 82820-74-4 lacks these electron-

withdrawing groups, making the phenyl ring more electron-rich and potentially more

susceptible to electrophilic aromatic substitution during side reactions.[1]

Physical & Chemical Properties (Derived & Observed)
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Property Value / Characteristic Technical Note

Physical State Solid (Crystalline powder) Likely white to off-white.[1]

Solubility DMSO, Methanol, DCM
Poor water solubility expected

due to lipophilic domains.[1]

Reactivity Alkylating Agent

The terminal -CH₂Cl is a

primary alkyl halide,

susceptible to Sɴ2

displacement.[1]

Melting Point N/A (Specific data sparse)
Typical analogs melt between

80–120°C.

Part 2: Critical Hazard Assessment (The "Why"
Behind the Labels)
Standard SDSs list hazards; this section explains the causality to help you assess risk in novel

workflows.

Primary Hazards (GHS Classification)
Based on structural analogs and vendor data, this compound is classified as Corrosive

(Category 1) and Acutely Toxic.[1]

H318: Causes serious eye damage.[1][5]

Mechanism:[1][6] The compound is an alkylating agent.[1] Upon contact with moist

mucous membranes (eyes), it can hydrolyze or alkylate proteins, leading to irreversible

corneal opacity.[1]

H302: Harmful if swallowed.[1]

H315 / H335: Skin irritation and Respiratory irritation.[1][7]

The "Corrosive Solid" Paradox
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While solids are generally less active than liquids, UN 1759 (Corrosive Solid, N.O.S.) is

assigned because perspiration or mucosal moisture solubilizes the compound, creating a

locally high concentration of alkylating species or acidic hydrolysis byproducts (HCl).[1]

Part 3: Safe Handling & Engineering Controls[1]
Core Directive: Treat this compound not just as a toxic solid, but as a delayed-action corrosive.

The lipophilicity allows it to penetrate the upper dermal layers before reacting, potentially

causing deep-tissue chemical burns that are not immediately painful.[1]

Engineering Control Workflow
This protocol uses a "Self-Validating System" where the failure of one control triggers a backup.

[1]
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Emergency Loop

Start: Handling CAS 82820-74-4

Step 1: Weighing / Transfer

Primary Control: Fume Hood
(Face Velocity > 0.5 m/s)

Secondary Control: Static Dissipative Balance

Step 2: Reaction Setup

Solvent Selection:
Avoid protic solvents if heating

(Prevents solvolysis)

Step 3: Waste Disposal

Quench: Treat with mild alkaline solution
(e.g., NaHCO3) to neutralize HCl

Spill Detected

Do NOT use Water immediately
Sweep -> Neutralize residue

Click to download full resolution via product page
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Figure 1: Safe handling logic flow. Note the specific instruction to avoid water during initial spill

cleanup to prevent generating acidic aerosols.[1]

Personal Protective Equipment (PPE) Matrix
Respiratory: N95 minimum; P100/HEPA recommended if handling micronized powder

outside a hood.[1]

Dermal: Double-gloving is mandatory.[1]

Inner Layer: Nitrile (4 mil) – Mechanical barrier.[1]

Outer Layer: Neoprene or thick Nitrile (8 mil) – Chemical barrier against alkyl halides.[1]

Ocular: Chemical splash goggles (ANSI Z87.1).[1] Safety glasses are insufficient due to the

H318 risk.[1]

Part 4: Synthesis & Stability Profile
Understanding how this molecule is made and how it degrades is crucial for storage and

process safety.[1]

Synthesis Pathway (Contextual)
This compound is typically synthesized via the acylation of aniline with 3-chloro-2,2-

dimethylpropanoyl chloride.[1]

[1]

Process Safety Note: The starting acid chloride is a lachrymator.[1] Ensure the final product is

free of acid chloride residues, as they significantly increase the corrosivity and inhalation

hazard of the bulk solid.[1]

Stability & Reactivity[1]
Hydrolysis: The gem-dimethyl effect slows down hydrolysis, but prolonged exposure to

atmospheric moisture will degrade the compound into 3-chloro-2,2-dimethylpropanoic acid

and aniline.[1]
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Cyclization: Under basic conditions (pH > 10), the amide nitrogen can attack the terminal

carbon, displacing the chloride to form a

-lactam or pyrrolidinone derivative (depending on rearrangement).[1] This is a known
degradation pathway for

-chloro amides.[1]

Part 5: Emergency Response Protocols
First Aid (Specific to Alkylating Corrosives)

Eye Contact:TIME CRITICAL. Irrigate immediately for 15+ minutes. Do not wait for transport.

The alkylating nature means tissue damage continues until the chemical is physically

removed.[1]

Skin Contact: Wash with soap and water.[1][6][8] Alert: If the compound was in a solvent

(e.g., DMSO), monitor for systemic toxicity as the solvent carries the toxin into the

bloodstream.[1]

Ingestion: Do NOT induce vomiting. The compound is corrosive; vomiting re-exposes the

esophagus to damage.[1] Dilute with water/milk if conscious.[1]

Fire Fighting
Combustion Products: Carbon oxides, Nitrogen oxides (NOx), Hydrogen Chloride (HCl).[1]

Action: Firefighters must wear SCBA.[1] The thermal decomposition releases HCl gas, which

forms hydrochloric acid in the lungs.[1]

Part 6: Regulatory & Transport Data[1]
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Parameter Classification

UN Number UN 1759

Proper Shipping Name
CORROSIVE SOLID, N.O.S. (3-chloro-2,2-

dimethyl-N-phenylpropanamide)

Hazard Class 8

Packing Group
III (Minor danger, implies slower corrosion rate

than PG I/II)

TSCA (USA)
Not listed (R&D Exemption required for

commercial use).[1]

REACH (EU) Pre-registered or Tonnage band dependent.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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